Cas no 2171953-83-4 (1-chloro-4-{(4-chlorobutan-2-yl)sulfanylmethyl}-2-methylbenzene)

• Product Name: 1-chloro-4-{(4-chlorobutan-2-yl)sulfanylmethyl}-2-methylbenzene
• CAS No: 2171953-83-4
• MF: C₁₂H₁₆Cl₂S
• MW: 263.226440429688
• CID: 5849068
• PubChem ID: 165519718
• Update Time: 2025-06-15

1-chloro-4-{(4-chlorobutan-2-yl)sulfanylmethyl}-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-{(4-chlorobutan-2-yl)sulfanylmethyl}-2-methylbenzene
• EN300-1282643
• 1-chloro-4-{[(4-chlorobutan-2-yl)sulfanyl]methyl}-2-methylbenzene
• 2171953-83-4

• Inchi： 1S/C12H16Cl2S/c1-9-7-11(3-4-12(9)14)8-15-10(2)5-6-13/h3-4,7,10H,5-6,8H2,1-2H3
• InChI Key： YTUFLDJVODZEDD-UHFFFAOYSA-N
• SMILES： ClCCC(C)SCC1C=CC(=C(C)C=1)Cl

Computed Properties

• Exact Mass: 262.0349771g/mol
• Monoisotopic Mass: 262.0349771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 25.3Ų

Additional information on 1-chloro-4-{(4-chlorobutan-2-yl)sulfanylmethyl}-2-methylbenzene

Comprehensive Overview of 1-chloro-4-{(4-chlorobutan-2-yl)sulfanylmethyl}-2-methylbenzene (CAS No. 2171953-83-4)

1-chloro-4-{(4-chlorobutan-2-yl)sulfanylmethyl}-2-methylbenzene (CAS No. 2171953-83-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications. This compound, characterized by its chlorinated benzene core and sulfanylmethyl side chain, is often studied for its reactivity and utility in synthetic chemistry. Researchers and industry professionals are increasingly interested in its properties, synthesis methods, and potential uses in various fields.

The molecular structure of 1-chloro-4-{(4-chlorobutan-2-yl)sulfanylmethyl}-2-methylbenzene features a chlorine-substituted benzene ring coupled with a thioether linkage, which contributes to its distinctive chemical behavior. This combination of functional groups makes it a valuable intermediate in the synthesis of more complex molecules. Recent studies have explored its role in pharmaceutical intermediates and agrochemical formulations, aligning with the growing demand for sustainable and efficient chemical processes.

One of the key trends in the chemical industry is the focus on green chemistry and sustainable synthesis. 1-chloro-4-{(4-chlorobutan-2-yl)sulfanylmethyl}-2-methylbenzene has been investigated for its potential in environmentally friendly reactions, such as catalytic transformations and solvent-free processes. These advancements resonate with current user searches for "eco-friendly chemical synthesis" and "green chemistry innovations," highlighting the compound's relevance in modern research.

Another area of interest is the compound's stability and storage conditions. Users frequently search for "chemical stability of chlorinated compounds" and "safe handling of sulfur-containing chemicals." While 1-chloro-4-{(4-chlorobutan-2-yl)sulfanylmethyl}-2-methylbenzene is not classified as hazardous under standard conditions, proper storage in cool, dry environments is recommended to maintain its integrity. This aligns with broader industry concerns about chemical safety and long-term storage solutions.

In the context of material science, this compound has shown promise as a building block for advanced polymers and functional materials. Its ability to undergo selective reactions makes it a candidate for designing tailored molecular architectures, a topic frequently searched by professionals in the field. The compound's versatility underscores its potential in emerging technologies, such as nanomaterials and smart coatings.

Analytical techniques for characterizing 1-chloro-4-{(4-chlorobutan-2-yl)sulfanylmethyl}-2-methylbenzene include NMR spectroscopy, mass spectrometry, and chromatographic methods. These tools are essential for verifying purity and structure, addressing common user queries like "how to analyze chlorinated aromatic compounds" and "best practices for sulfur-containing molecule characterization." Accurate analysis is critical for ensuring the compound's suitability in high-precision applications.

Looking ahead, the demand for specialty chemicals like 1-chloro-4-{(4-chlorobutan-2-yl)sulfanylmethyl}-2-methylbenzene is expected to rise, driven by innovations in drug discovery, agricultural chemistry, and advanced materials. Its unique properties position it as a valuable asset in these fields, meeting the needs of researchers and manufacturers alike. By staying informed about its applications and handling, professionals can leverage its potential effectively.